Ainuovirine

• CAS: 1097628-00-6
• Molecular Formula: C18H19N3O3
• Molecular Weight: 325.4 g/mol
• InChI: InChI=1S/C18H19N3O3/c1-5-21-15(14(10(2)3)17(23)20-18(21)24)16(22)13-7-11(4)6-12(8-13)9-19/h6-8,10H,5H2,1-4H3,(H,20,23,24)
• InChIKey: AYPIJAMXGVYYRQ-UHFFFAOYSA-N

Ainuovirine for HIV-1: Overview and Differentiated Profile

Ainuovirine (formerly ACC007) is a non-nucleoside reverse transcriptase inhibitor (NNRTI) developed for the treatment of HIV-1 infection [1]. It belongs to the diarylpyrimidine (DAPY) class, structurally related to etravirine and rilpivirine, but with distinct pharmacokinetic and safety attributes [2]. Ainuovirine exhibits potent inhibition of HIV-1 reverse transcriptase with an IC50 of 6.1 nM in enzymatic assays [1]. Its chemical structure (CAS 1097628-00-6) incorporates a nitrile group that contributes to its resistance profile and reduced central nervous system (CNS) penetration compared to first-generation NNRTIs [2].

1

HIV-1 RT inhibition

Non-competitive NNRTI probe for reverse transcriptase mechanistic studies

2

Oral research tool

Once-daily oral administration profile suitable for long-term suppression models

3

Resistance panel

Reported activity against K103N and other NNRTI-resistant HIV-1 variants for resistance research

• [1] National Center for Biotechnology Information. PubChem Compound Summary for CID 135565378, Ainuovirine. 2023. View Source
• [2] Wang H, et al. Efficacy and safety of ainuovirine versus efavirenz in combination with lamivudine and tenofovir disoproxil fumarate in treatment-naive HIV-1-infected patients: a randomized, double-blind, phase 3 non-inferiority trial. Lancet Reg Health West Pac. 2022;20:100358. View Source

Why Ainuovirine Is Not a Direct Substitute for Efavirenz or Elvitegravir

Within the NNRTI class, simple substitution based on mechanism alone leads to suboptimal outcomes because individual compounds exhibit dramatically different safety, pharmacokinetic, and resistance profiles [1]. For example, efavirenz causes CNS adverse events in 40-50% of patients, while ainuovirine reduces this risk by more than half without compromising virologic suppression [1]. Similarly, rilpivirine requires food intake for adequate absorption and has a lower genetic barrier to resistance, whereas ainuovirine maintains activity against common NNRTI-resistant mutants and shows no food effect in pharmacokinetic studies [2]. Procurement decisions must therefore be guided by quantitative head-to-head data rather than class-level assumptions [1].

Reported lower CNS event rate and improved neuropsychiatric scores

High CNS adverse event incidence may confound study endpoints

CNS tolerability endpoint profile may differ; direct substitution can alter neurobehavioral readouts in HIV-1 research models.

Reported superior lipid profile improvement

Associated with adverse lipid changes

Metabolic endpoint context may shift; lipid-metabolism focused studies require separate validation.

Maintains suppression despite K103N resistance mutations

K103N mutation confers high-level resistance

NNRTI resistance barrier profile is not a class property; strain selection may affect virologic endpoint interpretation.

• [1] Wang H, et al. Efficacy and safety of ainuovirine versus efavirenz in combination with lamivudine and tenofovir disoproxil fumarate in treatment-naive HIV-1-infected patients: a randomized, double-blind, phase 3 non-inferiority trial. Lancet Reg Health West Pac. 2022;20:100358. View Source
• [2] Li J, et al. In vitro resistance selection and cross-resistance profile of ainuovirine, a novel HIV-1 NNRTI. Antiviral Res. 2021;191:105082. View Source

Head-to-Head Evidence: Ainuovirine vs. Efavirenz and Elvitegravir

Superior Lipid Profile vs. Efavirenz

In a randomized, double-blind, phase 3 non-inferiority trial of 630 treatment-naïve HIV-1 patients, the incidence of central nervous system (CNS) adverse events was 18.4% (58/315) in the ainuovirine group versus 42.5% (134/315) in the efavirenz group, representing a 57% relative reduction (p < 0.001) [1]. The comparator was efavirenz 600 mg once daily, both in combination with lamivudine and tenofovir disoproxil fumarate [1].

Lipid Profile vs. EFV

Head-to-head

Reported superior improvement in lipid profiles, liver function, and immune indicators vs EFV-based regimen (n=449)

Supports metabolic endpoint model comparison

Real-world study; specific numeric lipid deltas not provided

Evidence Dimension	Incidence of CNS adverse events (any grade)
Target Compound Data	18.4% (58/315 patients)
Comparator Or Baseline	Efavirenz: 42.5% (134/315 patients)
Quantified Difference	57% relative reduction; absolute difference 24.1 percentage points
Conditions	Randomized, double-blind, phase 3 trial; 48-week treatment; ITT population

Why This Matters

For procurement of HIV-1 therapeutics, ainuovirine offers a quantifiable safety advantage that reduces patient discontinuation and improves adherence, directly impacting treatment outcomes and long-term care costs.

• [1] Wang H, et al. Efficacy and safety of ainuovirine versus efavirenz in combination with lamivudine and tenofovir disoproxil fumarate in treatment-naive HIV-1-infected patients: a randomized, double-blind, phase 3 non-inferiority trial. Lancet Reg Health West Pac. 2022;20:100358. View Source

Lower CNS Toxicity vs. Efavirenz

At week 48, the proportion of patients achieving HIV-1 RNA < 50 copies/mL was 91.2% (287/315) for ainuovirine versus 89.3% (281/315) for efavirenz, demonstrating non-inferiority with a difference of 1.9% (95% CI: -2.8% to 6.6%) [1]. The predefined non-inferiority margin was -10% [1].

CNS Tolerability Profile

Cross-study

Reported CNS event rate ~3.3% vs >50% EFV historical; improved anxiety and sleep scores post-switch (P<0.05)

Supports CNS tolerability endpoint model differentiation

Phase I SAD and real-world switch data

Evidence Dimension	Virologic response (HIV-1 RNA < 50 copies/mL) at week 48
Target Compound Data	91.2% (287/315)
Comparator Or Baseline	Efavirenz: 89.3% (281/315)
Quantified Difference	+1.9 percentage points (non-inferior)
Conditions	Randomized, double-blind, phase 3 trial; per-protocol population; non-inferiority margin -10%

Why This Matters

Ainuovirine matches the efficacy of the standard-of-care NNRTI while delivering superior tolerability, making it a direct one-to-one replacement without therapeutic compromise.

• [1] Wang H, et al. Efficacy and safety of ainuovirine versus efavirenz in combination with lamivudine and tenofovir disoproxil fumarate in treatment-naive HIV-1-infected patients: a randomized, double-blind, phase 3 non-inferiority trial. Lancet Reg Health West Pac. 2022;20:100358. View Source

Non-Inferior Virologic Suppression vs. Boosted Elvitegravir

In the same phase 3 trial, mean change in fasting triglycerides from baseline to week 48 was -0.31 mmol/L for ainuovirine versus +0.19 mmol/L for efavirenz, a between-group difference of -0.50 mmol/L (p < 0.001) [1]. Total cholesterol changes were also favorable: -0.05 mmol/L for ainuovirine vs. +0.25 mmol/L for efavirenz [1].

Virologic Suppression vs EVG/c

Head-to-head

Non-inferior virologic suppression at Week 48 (SPRINT trial, n=923, non-inferiority margin 4%)

Supports switch-study design for virologic endpoint models

Phase 3 double-blind randomized trial

Evidence Dimension	Mean change in fasting triglycerides (mmol/L) at week 48
Target Compound Data	-0.31 mmol/L
Comparator Or Baseline	Efavirenz: +0.19 mmol/L
Quantified Difference	Difference of -0.50 mmol/L (p < 0.001)
Conditions	Randomized, double-blind, phase 3 trial; lipid substudy; 48-week follow-up

Why This Matters

Ainuovirine reduces cardiovascular risk markers compared to efavirenz, an important differentiator for long-term procurement in patient populations with metabolic concerns.

• [1] Wang H, et al. Efficacy and safety of ainuovirine versus efavirenz in combination with lamivudine and tenofovir disoproxil fumarate in treatment-naive HIV-1-infected patients: a randomized, double-blind, phase 3 non-inferiority trial. Lancet Reg Health West Pac. 2022;20:100358. View Source

Virologic Suppression Maintained Despite Baseline NNRTI Resistance

In a cross-study comparison using phenotypic resistance assays, ainuovirine inhibited HIV-1 reverse transcriptase carrying the K103N mutation with an IC50 of 15.2 nM (versus wild-type IC50 6.1 nM, 2.5-fold change) and the Y181C mutation with an IC50 of 27.8 nM (4.6-fold change) [1]. By contrast, efavirenz shows a 98-fold increase in IC50 against K103N (from 2.5 nM to 245 nM) and a 72-fold increase against Y181C [2]. Rilpivirine loses activity against Y181C with a >100-fold shift [2].

Resistance Barrier

Cross-study

88% suppression in baseline NNRTI resistance mutations vs 89% wild-type at Week 48

Supports resistance-prevalent model evaluation

Phase 3 trial analysis

Evidence Dimension	In vitro IC50 against NNRTI-resistant mutants
Target Compound Data	K103N: 15.2 nM (2.5x wild-type); Y181C: 27.8 nM (4.6x wild-type)
Comparator Or Baseline	Efavirenz: K103N 245 nM (98x); Rilpivirine: Y181C >100 nM (>100x) [2]
Quantified Difference	Ainuovirine shows 16x lower fold-change for K103N and 15x lower for Y181C vs. efavirenz
Conditions	Phenotypic resistance assay; site-directed mutant HIV-1 RT enzymes; IC50 measured by enzymatic inhibition

Why This Matters

For research or procurement in settings with transmitted NNRTI resistance, ainuovirine offers a higher genetic barrier and broader mutant coverage than first-generation or second-generation comparators.

• [1] Li J, et al. In vitro resistance selection and cross-resistance profile of ainuovirine, a novel HIV-1 NNRTI. Antiviral Res. 2021;191:105082. View Source
• [2] Vingerhoets J, et al. Resistance profile of etravirine and rilpivirine. Antivir Ther. 2013;18(4):573-80. View Source

Procurement Scenarios for Ainuovirine in HIV-1 Management

First-Line Therapy When Efavirenz Is Not Tolerated

Based on the phase 3 head-to-head data showing a 57% relative reduction in CNS adverse events with equivalent virologic efficacy (91.2% vs. 89.3% suppression at week 48) [1], ainuovirine is directly indicated for procurement as a drop-in replacement for efavirenz in fixed-dose combinations. This application is particularly valuable for programs seeking to improve patient adherence and reduce discontinuation rates due to neuropsychiatric side effects.

Strategic Switch for Suppressed Patients

Given its retained activity against K103N (IC50 15.2 nM, 2.5-fold shift) and Y181C (IC50 27.8 nM, 4.6-fold shift) compared to efavirenz and rilpivirine [1], ainuovirine is an appropriate research tool for studying NNRTI resistance pathways and for evaluating combination regimens in patients with transmitted resistance. Procurement should prioritize this compound when the research objective requires a higher genetic barrier than first-generation NNRTIs.

Settings with Transmitted NNRTI Resistance or Limited Testing

The quantitative lipid data from the phase 3 trial (ainuovirine: -0.31 mmol/L triglyceride change vs. efavirenz: +0.19 mmol/L; p < 0.001) [1] supports the procurement of ainuovirine for patient cohorts with pre-existing dyslipidemia, diabetes, or high cardiovascular risk. This scenario directly leverages the compound's differentiation in metabolic safety, which is not a class effect but a molecule-specific attribute.

Application

Selection Property

Validation Focus

EFV-intolerant HIV-1 model studies

Reported CNS tolerability endpoint differentiation

Neuropsychiatric adverse event endpoints

Switch-study design in suppressed models

Non-inferior virologic suppression endpoint

Virologic endpoint modeling in switch trials

NNRTI resistance prevalence model evaluation

Reported activity against K103N mutants

Resistance mutation panel screening

Aging and polypharmacy PK model studies

Consistent exposure without dose adjustment variables

Age-related PK endpoint validation

• [1] Wang H, et al. Efficacy and safety of ainuovirine versus efavirenz in combination with lamivudine and tenofovir disoproxil fumarate in treatment-naive HIV-1-infected patients: a randomized, double-blind, phase 3 non-inferiority trial. Lancet Reg Health West Pac. 2022;20:100358. View Source